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An In-depth Technical Guide to E3 Ligase
Ligand-linker Conjugate 113
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of E3 Ligase Ligand-linker
Conjugate 113, a key building block in the development of Proteolysis Targeting Chimeras

(PROTACs). PROTACs are a revolutionary class of therapeutic agents that utilize the cell's own

ubiquitin-proteasome system to selectively degrade target proteins implicated in a wide range

of diseases. This document details the chemical properties of E3 Ligase Ligand-linker
Conjugate 113, outlines its role in the broader context of the ubiquitin-proteasome pathway,

and provides detailed experimental protocols for its application in PROTAC synthesis and

evaluation.

Core Concepts: PROTACs and the Ubiquitin-
Proteasome System
PROTACs are heterobifunctional molecules composed of two distinct ligands connected by a

chemical linker. One ligand binds to a target protein of interest (POI), while the other recruits an

E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from the E3 ligase

to the POI, marking it for degradation by the 26S proteasome. This process offers a powerful
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alternative to traditional inhibitors by enabling the removal of pathogenic proteins from the

cellular environment.

The ubiquitin-proteasome pathway is a fundamental cellular process for protein degradation. It

involves a three-enzyme cascade (E1 activating, E2 conjugating, and E3 ligating enzymes) that

attaches ubiquitin, a small regulatory protein, to substrate proteins. Polyubiquitinated proteins

are then recognized and degraded by the proteasome. PROTACs effectively hijack this natural

system to target specific proteins for degradation.

Chemical Properties of E3 Ligase Ligand-linker
Conjugate 113
E3 Ligase Ligand-linker Conjugate 113 is a pre-fabricated molecule that provides the E3

ligase-binding component and the linker necessary for PROTAC synthesis. Its core is an

(S,R,S)-AHPC (alpha-hydroxy-gamma-prolyl-beta-cyclohexylalanine) scaffold, a potent ligand

for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.

Property Value

CAS Number 2378054-01-2

Molecular Formula C₂₉H₃₈N₆O₄S

Molecular Weight 566.71 g/mol

Chemical Structure (SMILES)
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Note: While E3 Ligase Ligand-linker Conjugate 113 is commercially available, to date, no

peer-reviewed publications have detailed its specific use in the synthesis of a named PROTAC.

Therefore, the experimental data for a PROTAC incorporating this exact conjugate are not

publicly available. The subsequent protocols are based on established methodologies for

similar (S,R,S)-AHPC-based VHL ligand-linker conjugates and serve as a guide for its

application.
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Signaling and Experimental Workflows
The successful development of a PROTAC using E3 Ligase Ligand-linker Conjugate 113
involves a logical progression of synthesis followed by rigorous biological evaluation.
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PROTAC Development Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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